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Compound of Interest

Compound Name: NVS-PAK1-C

Cat. No.: B15607362 Get Quote

Technical Support Center: NVS-PAK1-C
This technical support center provides researchers, scientists, and drug development

professionals with essential information on the stability, storage, and handling of NVS-PAK1-C,

an inactive control for the allosteric PAK1 inhibitor, NVS-PAK1-1.

Storage and Stability
Proper storage of NVS-PAK1-C is critical to maintain its integrity as an inactive control. The

following tables summarize the recommended storage conditions for both the solid compound

and solutions.

Table 1: NVS-PAK1-C Solid Form Storage and Stability

Parameter Recommendation Stability

Storage Temperature -20°C ≥ 4 years[1]

Shipping Condition
Ambient temperature; may be

shipped with blue ice.[2][3]
Not specified

Physical Appearance Solid[2][3] Not applicable

Table 2: NVS-PAK1-C Solution Storage and Stability
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Solvent
Recommended Storage
Temperature

Stability

DMSO -80°C 6 months[4]

DMSO -20°C 1 month[4]

Note: It is generally recommended to use solutions of NVS-PAK1-C promptly and avoid long-

term storage.[2] If long-term storage is necessary, aliquoting the stock solution can help

prevent degradation from repeated freeze-thaw cycles.

Solubility
NVS-PAK1-C exhibits solubility in several common laboratory solvents.

Table 3: NVS-PAK1-C Solubility

Solvent Maximum Concentration

DMSO ≥ 50 mg/mL (107.32 mM)[1][4]

Ethanol 20 mM[5][6]

DMF 50 mg/mL[1]

DMSO:PBS (pH 7.2) (1:1) 0.5 mg/mL[1]

Note: The use of fresh, high-quality DMSO is recommended as hygroscopic DMSO can

negatively impact the solubility of the compound.[4]

Frequently Asked Questions (FAQs)
Q1: What is NVS-PAK1-C and what is its primary application?

A1: NVS-PAK1-C is the inactive control compound for NVS-PAK1-1, a potent and selective

allosteric inhibitor of p21-activated kinase 1 (PAK1).[5][6] NVS-PAK1-C is structurally related to

NVS-PAK1-1 but has over 100-fold less activity, making it an ideal negative control for

experiments investigating the effects of PAK1 inhibition with NVS-PAK1-1.[7]
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Q2: How should I prepare a stock solution of NVS-PAK1-C?

A2: To prepare a stock solution, we recommend dissolving NVS-PAK1-C in high-quality DMSO

to a concentration of 10 mM to 100 mM. For example, to prepare a 10 mM stock solution, add

214.6 µL of DMSO to 1 mg of NVS-PAK1-C (MW: 465.91 g/mol ). Ensure the compound is fully

dissolved before use.

Q3: Can I store NVS-PAK1-C solutions at room temperature?

A3: No, it is not recommended to store NVS-PAK1-C solutions at room temperature for any

extended period. For short-term storage, -20°C is acceptable, and for longer-term storage,

-80°C is recommended.[4]

Q4: My NVS-PAK1-C solution appears to have precipitated after thawing. What should I do?

A4: If you observe precipitation, gently warm the solution to 37°C and vortex to redissolve the

compound. If the precipitate does not dissolve, it may indicate degradation or saturation, and a

fresh solution should be prepared. To avoid precipitation, do not exceed the recommended

maximum concentrations and consider preparing smaller aliquots to minimize freeze-thaw

cycles.
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Issue Possible Cause Recommendation

Unexpected biological activity

observed with NVS-PAK1-C.

Although designed as an

inactive control, very high

concentrations might lead to

off-target effects.

Contamination of the NVS-

PAK1-C stock with NVS-PAK1-

1 is also a remote possibility.

Verify the final concentration of

NVS-PAK1-C used in the

experiment. It should be

equivalent to the concentration

of NVS-PAK1-1 being tested. If

the issue persists, consider

using a freshly prepared

solution and ensure there is no

cross-contamination between

your active and control

compounds.

Inconsistent results between

experiments.

This could be due to

degradation of the NVS-PAK1-

C solution, variability in cell

culture conditions, or

differences in assay setup.

Always use a freshly thawed

aliquot of NVS-PAK1-C for

each experiment. Ensure

consistent cell passage

numbers, seeding densities,

and incubation times. Prepare

master mixes for reagents to

minimize pipetting variability.

Difficulty dissolving NVS-

PAK1-C in aqueous buffers.

NVS-PAK1-C has low aqueous

solubility.

NVS-PAK1-C is not

recommended for direct

dissolution in aqueous buffers.

Prepare a concentrated stock

solution in DMSO and then

dilute it into your aqueous

experimental medium. Ensure

the final DMSO concentration

is low (typically <0.5%) and

consistent across all

experimental conditions,

including the vehicle control.
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Allosteric Inhibition Mechanism
NVS-PAK1-1 functions as an allosteric inhibitor of PAK1. This means it binds to a site on the

enzyme distinct from the ATP-binding pocket (the active site). This binding induces a

conformational change in the enzyme that prevents the substrate from binding and catalysis

from occurring. NVS-PAK1-C, being an inactive control, is designed not to effectively bind to

this allosteric site or induce the inhibitory conformational change.
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Caption: Mechanism of allosteric inhibition by NVS-PAK1-1 and the role of NVS-PAK1-C.
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Simplified PAK1 Signaling Pathway
PAK1 is a key downstream effector of the Rho GTPases, Rac1 and Cdc42. Upon activation,

PAK1 can phosphorylate a multitude of downstream substrates, influencing various cellular

processes such as cytoskeletal dynamics, cell proliferation, and survival.
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Caption: A simplified overview of the PAK1 signaling pathway.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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